Cas no 1621910-33-5 (4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE)

4-(5-Methyl-1H-pyrazol-1-yl)piperidine is a heterocyclic compound featuring a piperidine core substituted with a 5-methyl-1H-pyrazol-1-yl group. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its rigid piperidine scaffold enhances binding affinity in receptor-targeted compounds, while the pyrazole moiety offers potential for further functionalization. The compound exhibits favorable stability and solubility properties, making it suitable for diverse reaction conditions. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial processes. This intermediate is particularly valuable in the development of CNS-active agents and enzyme inhibitors due to its balanced lipophilicity and pharmacophore compatibility.

4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE structure

1621910-33-5 structure

Product Name:4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE

CAS No:1621910-33-5

MF:C₉H₁₅N₃

MW:165.235501527786

CID:5210347

Update Time:2025-11-07

4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

- 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE
- Inchi： 1S/C9H15N3/c1-8-2-7-11-12(8)9-3-5-10-6-4-9/h2,7,9-10H,3-6H2,1H3
- InChI Key： CNNYPWCASGWVCD-UHFFFAOYSA-N
- SMILES： N1CCC(N2C(C)=CC=N2)CC1

4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM507279-1g	4-(5-Methyl-1H-pyrazol-1-yl)piperidine	1621910-33-5	97%	1g	$750	2022-09-02

4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE

4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE: A Comprehensive Overview

The compound 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE, identified by the CAS number 1621910-33-5, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a piperidine ring with a pyrazole moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE is notable for its combination of a six-membered piperidine ring and a five-membered pyrazole ring. The pyrazole group, substituted with a methyl group at the 5-position, introduces unique electronic and steric properties to the molecule. This structural arrangement not only enhances the compound's stability but also confers it with versatile reactivity, making it amenable to various chemical transformations. Recent studies have explored the impact of this substitution pattern on the compound's electronic distribution and reactivity, providing insights into its potential as a building block for more complex molecules.

In terms of synthesis, 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity, leveraging modern catalytic systems and green chemistry principles. For instance, the use of palladium catalysts in cross-coupling reactions has enabled efficient construction of the piperidine-pyrazole framework. These advancements have not only streamlined the synthesis process but also opened avenues for large-scale production, which is crucial for its prospective applications.

The pharmacological properties of 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE have been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits promising activity against various biological targets, including enzymes involved in neurodegenerative diseases and inflammatory pathways. Its ability to modulate these targets is attributed to its unique pharmacophore arrangement, which allows for favorable interactions with protein binding sites. Furthermore, computational modeling studies have provided detailed insights into the compound's binding modes and dynamics, paving the way for rational drug design based on this scaffold.

Beyond pharmacology, 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE has also found applications in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated its potential as a ligand in constructing porous materials with applications in gas storage and catalysis. These findings highlight the versatility of this compound across multiple disciplines.

In conclusion, 4-(5-METHYL-1H-PYRAZOL-1-YL)PIPERIDINE, with its distinctive structure and diverse functional groups, represents a valuable addition to the arsenal of chemical compounds used in research and industry. Its synthesis methodologies, pharmacological activities, and material science applications underscore its significance in contemporary chemistry. As research continues to uncover new facets of this compound's properties and utilities, it is poised to play an increasingly important role in advancing scientific innovation.